(isoquinolin-5-ylmethyl)(2-methoxyethyl)(2-thienylmethyl)amine
Overview
Description
The compound (isoquinolin-5-ylmethyl)(2-methoxyethyl)(2-thienylmethyl)amine is a novel chemical compound that has been synthesized in recent years. This compound has shown great potential in scientific research, particularly in the fields of pharmacology and medicinal chemistry. In
Mechanism of Action
The mechanism of action of (isoquinolin-5-ylmethyl)(2-methoxyethyl)(2-thienylmethyl)amine is not fully understood, but it is believed to work through the inhibition of certain enzymes and receptors in the body. This compound has been found to have significant activity against a range of targets, including kinases, proteases, and neurotransmitter receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of (isoquinolin-5-ylmethyl)(2-methoxyethyl)(2-thienylmethyl)amine are complex and varied. This compound has been found to have a range of effects on different organs and systems in the body, including the immune system, the nervous system, and the cardiovascular system. Some of the observed effects of this compound include the inhibition of tumor growth, the reduction of inflammation, and the modulation of neurotransmitter release.
Advantages and Limitations for Lab Experiments
The advantages of using (isoquinolin-5-ylmethyl)(2-methoxyethyl)(2-thienylmethyl)amine in lab experiments are numerous. This compound has been found to be highly potent and selective against a range of targets, making it a valuable tool for studying disease mechanisms and developing new therapies. However, the limitations of using this compound in lab experiments include its high cost and the need for specialized equipment and expertise in organic chemistry.
Future Directions
There are many future directions for research on (isoquinolin-5-ylmethyl)(2-methoxyethyl)(2-thienylmethyl)amine. Some of the areas of research that are currently being explored include the development of new synthetic methods for this compound, the identification of new targets for this compound, and the evaluation of its potential as a therapeutic agent in preclinical and clinical studies. Additionally, there is a need for further research to elucidate the mechanism of action and the biochemical and physiological effects of this compound.
Scientific Research Applications
The compound (isoquinolin-5-ylmethyl)(2-methoxyethyl)(2-thienylmethyl)amine has shown great potential in scientific research, particularly in the fields of pharmacology and medicinal chemistry. This compound has been found to have significant activity against a range of diseases, including cancer, inflammation, and neurological disorders.
properties
IUPAC Name |
N-(isoquinolin-5-ylmethyl)-2-methoxy-N-(thiophen-2-ylmethyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2OS/c1-21-10-9-20(14-17-6-3-11-22-17)13-16-5-2-4-15-12-19-8-7-18(15)16/h2-8,11-12H,9-10,13-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMQXJKBLKDVERZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=CC=CC2=C1C=CN=C2)CC3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Isoquinolin-5-ylmethyl)(2-methoxyethyl)(2-thienylmethyl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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